Cas no 214285-76-4 (Rosamultic acid)

• Product Name: Rosamultic acid
• CAS No: 214285-76-4
• Molecular Formula: C₃₀H₄₆O₅
• Molecular Weight: 486.683249950409
• CID: 2087209
• PubChem ID: 102004711

Rosamultic acid Properties

Names and Identifiers

• Rosamultic acid
• CS-0090479
• 214285-76-4
• (3S,3aR,5aR,5bS,7aS,10R,11R,11aS,13aS,13bR)-11-hydroxy-1,3-bis(hydroxymethyl)-3,5a,5b,10,11,13b-hexamethyl-4,5,6,7,8,9,10,11a,13,13a-decahydro-3aH-cyclopenta[a]chrysene-7a-carboxylic acid
• AKOS040735336
• FS-7845
• HY-122928
• (+)-Rosamultic acid
• (3S,3aR,5aR,5bS,7aS,10R,11R,11aS,13aS,13bR)-11-hydroxy-1,3-bis(hydroxymethyl)-3,5a,5b,10,11,13b-hexamethyl-3aH,4H,5H,6H,7H,8H,9H,10H,11aH,13H,13aH-cyclopenta[a]chrysene-7a-carboxylic acid
• Rosamultate
• (3S,3aR,5aR,5bS,7aS,10R,11R,11aS,13aS,13bR)-11-hydroxy-1,3-bis(hydroxymethyl)-3,5a,5b,10,11,13b-hexamethyl-4,5,6,7,8,9,10,11a,13,13a-decahydro-3aH-cyclopenta(a)chrysene-7a-carboxylic acid
• DA-67286

• InChIKey： KQDIKHGGEUXUOH-JNRFZGABSA-N
• Inchi： InChI=1S/C30H46O5/c1-18-9-12-30(24(33)34)14-13-26(3)20(23(30)29(18,6)35)7-8-22-27(26,4)11-10-21-25(2,17-32)15-19(16-31)28(21,22)5/h7,15,18,21-23,31-32,35H,8-14,16-17H2,1-6H3,(H,33,34)/t18-,21+,22+,23-,25-,26-,27-,28+,29-,30+/m1/s1
• SMILES： C[C@@H]1CC[C@@]2(CC[C@]3(C)C(=CC[C@H]4[C@@]3(C)CC[C@H]5[C@](C)(C=C(CO)[C@@]54C)CO)[C@@H]2[C@]1(C)O)C(=O)O

Computed Properties

• Exact Mass: 486.33452456g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 486.33452456g/mol
• Heavy Atom Count: 35
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.009
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids